Cas no 187040-04-6 (6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde)
187040-04-6 structure
Product Name:6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde
CAS No:187040-04-6
MF:C9H8O4
MW:180.157423019409
CID:1378901
PubChem ID:10678924
Update Time:2025-04-20
6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde
- 1,3-Benzodioxole-5-carboxaldehyde, 6-hydroxy-7-methyl-
- LogP
- 3-methyl-4,5-diphenylthiazonium iodide
- 3-methyl-4,5-methylenedioxy salicylaldehyde
- Thiazolium,3-methyl-4,5-diphenyl-,iodide
- 187040-04-6
- 1,3-Benzodioxole-5-carboxaldehyde,6-hydroxy-7-methyl-
- 6-Hydroxy-7-methylbenzo[d][1,3]dioxole-5-carbaldehyde
- AKOS015966515
- SCHEMBL6989495
-
- Inchi: 1S/C9H8O4/c1-5-8(11)6(3-10)2-7-9(5)13-4-12-7/h2-3,11H,4H2,1H3
- InChI Key: BLOUTYQUGHUFFJ-UHFFFAOYSA-N
- SMILES: O1COC2=CC(C=O)=C(C(C)=C12)O
Computed Properties
- Exact Mass: 180.04200
- Monoisotopic Mass: 180.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76000
- LogP: 1.24180
6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
187040-04-6 (6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde) Related Products
- 5780-00-7(6-methoxy-2H-1,3-benzodioxole-5-carbaldehyde)
- 7797-83-3(2H-1,3-benzodioxole-4-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent